Methyl 6-chloro-4-(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethoxy)quinoline-2-carboxylate

• IUPAC Name: N-(4-chlorophenyl)-2-[3-[4-(4-fluorophenyl)piperazin-1-yl]pyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H21ClFN5OS/c23-16-1-5-18(6-2-16)27-20(30)15-31-22-21(25-9-10-26-22)29-13-11-28(12-14-29)19-7-3-17(24)4-8-19/h1-10H,11-15H2,(H,27,30)
• InChI Key: RJTRUCBGPFMLBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=NC=CN=C3SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H21ClFN5OS
• Molecular Weight: 458.0 g/mol

Description

Methyl 6-chloro-4-(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethoxy)quinoline-2-carboxylate is a useful research compound. Its molecular formula is C22H21ClFN5OS and its molecular weight is 457.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Methyl 6-chloro-4-(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethoxy)quinoline-2-carboxylate serves as a key intermediate in the synthesis of complex quinoline derivatives. For instance, it is involved in the synthesis of methyl 2-[(1,2-dihydro-4-hydroxy-2-oxo-1-phenylquinolin-3-yl)carbonylamino] alkanoates and methyl 2-[2-((1,2-dihydro-4-hydroxy-2-oxo-1-phenylquinolin-3-yl)carbonylamino)alkanamido] alkanoates, which are synthesized through direct condensation with amino acid ester hydrochloride and further modified via the azide coupling method (Fathala & Pazdera, 2017).

Biological Evaluation

The compound also contributes to the development of pyridoquinolone derivatives with potential biological activities. Pyridoquinolone derivatives containing azetidinones were synthesized from methyl 6-chloro-4-(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethoxy)quinoline-2-carboxylate and evaluated for their antibacterial and antifungal activities, showing potential as therapeutic agents (Patel & Pathak, 2012).

Structural and Optical Properties

The compound is also instrumental in the study of structural and optical properties of related chemical structures. For instance, derivatives of the compound were used in the study of structural and optical properties of 4H-pyrano quinoline derivatives thin films, contributing to the understanding of the properties of these materials in various states (Zeyada, El-Nahass, & El-Shabaan, 2016).

Synthesis of Antimicrobial Agents

Further, the compound is used in the synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives. These derivatives were evaluated as potential antimicrobial agents, showcasing the compound's role in the development of new therapeutic options (Holla et al., 2006).

Pharmaceutical Industry Potential

The compound is also highlighted in the synthesis of quinoline-2-carboxylate derivatives through a rhodium-catalyzed oxidative annulation process, indicating its potential application in the pharmaceutical industry (Wang et al., 2018).